Cas no 23328-11-2 (21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI))

• Product name: 21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI)
• CAS No: 23328-11-2
• MF: C₁₂H₁₈N₂
• MW: 190.28472
• CID: 258021
• PubChem ID: 248250

21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI) Chemical and Physical Properties

Names and Identifiers

• 21-Norchol-5-en-24-oicacid, 3b,23-dihydroxy-20-oxo-, methylester (8CI)
• 1-[(4-methylphenyl)methyl]piperazine
• 2-hydroxy-4-[(3S,8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-4-oxobutanoic acid methyl ester
• 23328-11-2
• NSC64941
• methyl 4-[(3S,8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxidanyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxidanyl-4-oxidanylidene-butanoate
• NSC-64941
• A818445

• Inchi： InChI=1S/C12H18N2/c1-11-2-4-12(5-3-11)10-14-8-6-13-7-9-14/h2-5,13H,6-10H2,1H3
• InChI Key： RNAXUUAJNMDESG-UHFFFAOYSA-N
• SMILES： CC1C=CC(CN2CCNCC2)=CC=1

Computed Properties

• Exact Mass: 404.25600
• Monoisotopic Mass: 404.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 558.3°C at 760 mmHg
• Flash Point: 186.3°C
• Refractive Index: 1.559
• PSA: 83.83000
• LogP: 3.41940